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For researchers, scientists, and drug development professionals, ensuring the integrity and

accuracy of scientific literature is paramount. Corrigenda, which are author-initiated corrections

to published papers, play a crucial role in maintaining the scientific record. This guide provides

a detailed methodology for identifying whether a research paper has an associated

corrigendum, ensuring that users are relying on the most up-to-date and accurate information.

Understanding Corrigenda and Errata
It is essential to distinguish between a corrigendum and an erratum. A corrigendum is a

correction of an error made by the authors in the published article.[1] In contrast, an erratum is

the correction of an error introduced by the publisher during the production process.[1] Both are

critical for the scientific record, but this guide focuses on identifying author-initiated corrections.

Methodologies for Identifying Corrigenda
There are several systematic approaches to determine if a paper has a corrigendum. These

methods can be used sequentially or in parallel to ensure a comprehensive search.

Experimental Protocol 1: Direct Inspection of the
Journal's Website
The most direct method is to check the webpage of the original article on the publisher's

website. Reputable journals will typically link any post-publication notices directly to the article.
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Procedure:

Navigate to the Article Webpage: Access the full-text article on the journal's official website

using its Digital Object Identifier (DOI) or by searching for the title and authors.

Look for Correction Notices: Scan the webpage for any links or notices titled "Corrigendum,"

"Correction," "Addendum," or "Erratum." These are often located near the title, author list,

abstract, or in a separate "Article Updates" or "Related Content" section.

Check Later Issues: If a direct link is not apparent, browse the table of contents for

subsequent issues of the journal. Corrigenda are published as separate, citable items and

will appear in a later issue.[1][2]

Publisher Search Function: Utilize the search function on the publisher's website. Search for

the original article's title or DOI along with terms like "corrigendum" or "correction."

Experimental Protocol 2: Searching Academic
Databases
Major academic databases are adept at linking post-publication notices to the original articles.

Procedure for PubMed:

Search for the Article: Use PubMed to search for the article by title, author, or PMID.

Check for Linked Citations: On the article's PubMed record, look for a section titled

"Associated Citations" or similar. The National Library of Medicine (NLM) links various

citations, including errata and corrigenda, to the original article.[2]

Publication Type Search: A citation for an erratum notice is indexed with the Publication Type

"Published Erratum [PT]".[2] You can perform an advanced search using this publication type

and keywords from the original article.

Specific Phrasing: The citation for the original article will often contain the phrase “Erratum

in: [article title],” and the corrigendum itself will state “Erratum for: [article title]”.[2]

General Procedure for Other Databases (e.g., Scopus, Web of Science):
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Locate the Article: Find the original article within the database.

Examine the Record: Scrutinize the article's record for any mention of corrections or related

documents. These databases often have features that link to citing articles, which can

include corrigenda.

Inconsistent Indexing: Be aware that there can be inconsistencies in how different databases

index corrections.[3] Therefore, cross-verification across multiple databases is

recommended.

Experimental Protocol 3: Utilizing Specialized
Watchdog Organizations
Organizations dedicated to tracking the integrity of the scientific record can be invaluable

resources.

Procedure for using Retraction Watch:

Search the Retraction Watch Database: The Center For Open Science and Retraction Watch

have collaborated to create a comprehensive database of retractions and corrections.[4] This

database can be searched by author, title, DOI, or other identifiers.

Browse the Website: The Retraction Watch blog often reports on significant corrections and

provides context that may not be available elsewhere.[5][6]

Data Presentation: Corrigendum Identification
Resources
The following table summarizes the key platforms and their utility in identifying corrigenda.
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Platform Methodology Key Features

Publisher Websites Direct Inspection

Direct links from the original

article; notices in subsequent

issues.

PubMed Database Search

Explicit linking of errata and

corrigenda to the original

article; specific "Published

Erratum" publication type.[2]

Scopus/Web of Science Database Search

Links to related documents

and citing articles; potential for

inconsistent indexing.[3]

Retraction Watch Specialized Database

Searchable database of

retractions and corrections;

provides additional context.[4]

Visualizing the Corrigendum Identification Workflow
The following diagrams illustrate the logical steps a researcher should take to identify if a paper

has a corrigendum.
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Caption: Workflow for identifying a paper's corrigendum.

Signaling Pathway for Post-Publication Updates
This diagram illustrates the relationship between the original publication and its potential post-

publication updates.
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Caption: Relationships between a paper and its corrections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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